ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate (EBTC) is a synthetic compound that has been studied extensively in recent years for its potential applications in scientific research and laboratory experiments. It is a derivative of thiazoles and has been found to possess a wide range of biochemical and physiological effects, making it a useful tool for researchers.
Scientific Research Applications
Ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate has been studied extensively in recent years due to its potential applications in scientific research. It has been found to be a useful tool for the study of the effects of thiazoles on the human body. It has also been used in laboratory experiments to study the biochemical and physiological effects of thiazoles on various biological systems. Additionally, ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate has been used to study the effects of thiazoles on the immune system and as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed that the compound binds to certain proteins in the body, which then activates certain biochemical pathways that lead to the desired effects. Additionally, it is believed that ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate can modulate the activity of certain enzymes and receptors in the body, which can lead to the desired effects.
Biochemical and Physiological Effects
ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate has been found to possess a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, as well as to modulate the activity of certain enzymes and receptors in the body. Additionally, it has been found to possess anti-cancer and anti-viral properties, as well as to have anti-oxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The use of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and has a wide range of potential applications. Additionally, it has been found to possess a wide range of biochemical and physiological effects, making it a useful tool for researchers. However, there are some limitations to the use of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate in laboratory experiments, such as the potential for toxicity and the lack of long-term data on its effects.
Future Directions
The potential future directions for the use of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate in scientific research and laboratory experiments are numerous. One potential direction is to further study the effects of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate on the immune system and as an anti-inflammatory agent. Additionally, further research could be conducted on the effects of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate on cancer and other diseases, as well as its potential use as an anti-viral agent. Additionally, further research could be conducted on the effects of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate on the biochemical and physiological processes in the body. Finally, further research could be conducted on the potential toxicity of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate and its long-term effects.
Synthesis Methods
Ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate is synthesized via a two-step process. The first step involves the reaction of 2-bromoethylchloride with 4-ethylthiazole-5-carboxylic acid in aqueous solution. This reaction produces 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate as the main product. In the second step, the product is reacted with ethylmagnesium bromide in an organic solvent, such as toluene, to produce the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate involves the bromination of ethyl 4-ethyl-1,3-thiazole-5-carboxylate followed by esterification with ethyl bromoacetate.", "Starting Materials": [ "Ethyl 4-ethyl-1,3-thiazole-5-carboxylate", "Bromine", "Sodium hydroxide", "Ethyl bromoacetate", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Bromination of ethyl 4-ethyl-1,3-thiazole-5-carboxylate with bromine and sodium hydroxide to form ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate", "Step 2: Esterification of ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate with ethyl bromoacetate in the presence of acetic acid and sodium acetate to form ethyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate" ] } | |
CAS RN |
2111361-60-3 |
Molecular Formula |
C8H10BrNO2S |
Molecular Weight |
264.1 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
